Cas no 62222-03-1 (3-Pyridazinecarboxylic acid, hexahydro-5-hydroxy-)

• Product Name: 3-Pyridazinecarboxylic acid, hexahydro-5-hydroxy-
• CAS No: 62222-03-1
• MF: C₅H₁₀N₂O₃
• MW: 146.144501209259
• CID: 453803
• PubChem ID: 12316321
• Update Time: 2025-04-19

3-Pyridazinecarboxylic acid, hexahydro-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylic acid, hexahydro-5-hydroxy-
• 3-Pyridazinecarboxylicacid,hexahydro-5-hydroxy-(9CI)
• 5-hydroxydiazinane-3-carboxylic acid
• DTXSID10487626
• 62222-03-1
• AKOS006384320
• 5-Hydroxyhexahydropyridazine-3-carboxylic acid
• 5-Hydroxyhexahydropyridazine-3-carboxylicacid

• Inchi： 1S/C5H10N2O3/c8-3-1-4(5(9)10)7-6-2-3/h3-4,6-8H,1-2H2,(H,9,10)
• InChI Key： NRUKNRPYMNPMRU-UHFFFAOYSA-N
• SMILES： OC1CNNC(C(=O)O)C1

Computed Properties

• Exact Mass: 146.0692
• Monoisotopic Mass: 146.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• PSA: 81.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives